inhibitors

  • ELN318463 racemate
    • Cat. No.:
    • B1663497
    • CAS No.:
    • Molecular Formula:
    • C19H20BrClN2O3S
    • Molecular Weight:
    • 471.8 g/mol
    Description
    ELN 318463 racemate is the racemate of ELN 318463. ELN 318463 is a selective gamma-secretase inhibitor.
  • (S)-3-Hydroxyphenylglycine
    • Cat. No.:
    • B1662545
    • CAS No.:
    • Molecular Formula:
    • C8H9NO3
    • Molecular Weight:
    • 167.16 g/mol
    Description
    Agonist at group I metabotropic glutamate receptors (mGlu1) having no effect at mGlu2 or mGlu4.
  • KN-92 phosphate
    • Cat. No.:
    • B1663584
    • CAS No.:
    • 1135280-28-2
    • Molecular Formula:
    • C24H28ClN2O7PS
    • Molecular Weight:
    • 555.0 g/mol
    Description
    KN-92 is an inactive derivative of KN-93. KN-93 is a selective inhibitor of Ca2+/calmodulin-dependent kinase II (CaMKII), competitively blocking CaM binding to the kinase (Ki = 370 nM).IC50 value:Target:KN-92 is...
  • Doxo-emch
    • Cat. No.:
    • B1663622
    • CAS No.:
    • 151038-96-9
    • Molecular Formula:
    • C37H42N4O13
    • Molecular Weight:
    • 750.7 g/mol
    Description
    albumin-binding prodrug of doxorubicin
  • Eptapirone
    • Cat. No.:
    • B1662220
    • CAS No.:
    • 179756-58-2
    • Molecular Formula:
    • C16H23N7O2
    • Molecular Weight:
    • 345.4 g/mol
    Description
    Eptapirone is a potent agonist of the serotonin (5-HT) receptor subtype 5-HT1A (Ki = 4.8 nM in a radioligand binding assay). It is selective for 5-HT1A over other 5-HT receptor subtypes, dopamine D2 receptors, α...
  • 2-(2-Isothiocyanatoethyl)pyridine
    • Cat. No.:
    • B1663150
    • CAS No.:
    • 36810-91-0
    • Molecular Formula:
    • C8H8N2S
    • Molecular Weight:
    • 164.23 g/mol
    Description
    Novel suppresser of cancerous cell growth and proliferation;  High Quality Biochemicals for Research Uses
  • jc-1
    • Cat. No.:
    • B1663254
    • CAS No.:
    • 47729-63-5
    • Molecular Formula:
    • C25H27Cl4IN4
    • Molecular Weight:
    • 166.22 g/mol
    Description
    Lipophilic cationic probe for the cytofluorimetric analysis of mitochondrial membrane potential in intact cells;  High Quality Biochemicals for Research Uses
  • 3-Cycloheptyl-3H-imidazo[4,5-b]pyridin-2-amine
    • Cat. No.:
    • B1663185
    • CAS No.:
    • 684648-95-1
    • Molecular Formula:
    • C13H18N4
    • Molecular Weight:
    • 230.31 g/mol
    Description
    Potent allosteric activator of the AMPK;  High Quality Biochemicals for Research Uses
  • (R)-Edelfosine
    • Cat. No.:
    • B1662340
    • CAS No.:
    • 77286-66-9
    • Molecular Formula:
    • C27H58NO6P
    • Molecular Weight:
    • 523.7 g/mol
    Description
    (R)-edelfosine is a 1-octadecyl-2-methylglycero-3-phosphocholine that is the (R)-enantiomer of edelfosine.
  • (2S)-2-(3-sulfanylpropyl)pentanedioic acid
    • Cat. No.:
    • B1663409
    • CAS No.:
    • 848952-63-6
    • Molecular Formula:
    • C8H14O4S
    • Molecular Weight:
    • 206.26 g/mol
    Description
    Novel, orally active glutamate carboxypeptidase II (GCP II) inhibitor